Cas no 34155-21-0 (2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone)

2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone structure
34155-21-0 structure
Product Name:2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone
CAS No:34155-21-0
MF:C30H38N2O4
MW:490.633728504181
CID:1462685
PubChem ID:59348322
Update Time:2025-04-20

2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone Chemical and Physical Properties

Names and Identifiers

    • 2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone
    • NTDA-C8H17
    • 34155-21-0
    • SCHEMBL12132257
    • 2,7-Dioctylbenzo[lmn ][3,8]phenanthroline-1,3,6,8(2H ,7H)-tetraone
    • 2,7-Dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-
    • 2,7-Dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone; NTDA-C8
    • NTDA-C8
    • UFXDWLWIQFAGBE-UHFFFAOYSA-N
    • Inchi: 1S/C30H38N2O4/c1-3-5-7-9-11-13-19-31-27(33)21-15-17-23-26-24(18-16-22(25(21)26)28(31)34)30(36)32(29(23)35)20-14-12-10-8-6-4-2/h15-18H,3-14,19-20H2,1-2H3
    • InChI Key: UFXDWLWIQFAGBE-UHFFFAOYSA-N
    • SMILES: O=C1C2=CC=C3C(N(C(C4C=CC(C(N1CCCCCCCC)=O)=C2C3=4)=O)CCCCCCCC)=O

Computed Properties

  • Exact Mass: 490.28334
  • Monoisotopic Mass: 490.28315770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 14
  • Complexity: 697
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8
  • Topological Polar Surface Area: 74.8Ų

Experimental Properties

  • PSA: 74.76

2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone Pricemore >>

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